4-[2-[4-[2-methoxy-5-[2-(4-quinolyl)ethyl]phenoxy]phenyl]ethyl]quinoline dihydrochloride

• IUPAC Name: 4-[2-[4-[2-methoxy-5-(2-quinolin-4-ylethyl)phenoxy]phenyl]ethyl]quinoline;dihydrochloride
• InChI: InChI=1S/C35H30N2O2.2ClH/c1-38-34-19-14-26(11-16-28-21-23-37-33-9-5-3-7-31(28)33)24-35(34)39-29-17-12-25(13-18-29)10-15-27-20-22-36-32-8-4-2-6-30(27)32;;/h2-9,12-14,17-24H,10-11,15-16H2,1H3;2*1H
• InChI Key: MXKLHMQIPXRKCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC2=CC=NC3=CC=CC=C23)OC4=CC=C(C=C4)CCC5=CC=NC6=CC=CC=C56.Cl.Cl
• Molecular Formula: C35H32Cl2N2O2
• Molecular Weight: 583.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline core with various substituents. The molecular weight is 583.5 g/mol. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 583.5 g/mol. Other physical and chemical properties such as melting point, boiling point, and density would need to be determined experimentally.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methods : Various synthetic methods have been developed for quinoline derivatives, which may apply to the specific compound . For instance, Mizuno et al. (2006) described efficient syntheses of certain quinoline carboxylates, highlighting the versatility of synthetic approaches for such compounds (Mizuno, Yamashita, Sawai, Nakamoto, & Goto, 2006).
• Novel Compounds Synthesis : New quinoline derivatives with potential intermediate roles in various reactions have been synthesized, as illustrated by Manoj and Prasad (2010) (Manoj & Rajendra Prasad, 2010).
• Structural and Optical Properties : The structural and optical characteristics of quinoline derivatives are significant for their application in various fields. Zeyada, El-Nahass, & El-Shabaan (2016) explored these properties in quinoline derivative thin films (Zeyada, El-Nahass, & El-Shabaan, 2016).

Chemical Reactions and Interactions

• Chemical Reactions : Venturella & Bellino (1975) investigated the reactions of quinolone derivatives with other chemical compounds, providing insights into their chemical behavior and potential applications (Venturella & Bellino, 1975).

Biological Applications

• Antimicrobial Activity : Some quinoline derivatives have been studied for their antimicrobial properties. Vartale, Halikar, & Pawar (2013) synthesized a quinoline compound that showed potential antimicrobial activity (Vartale, Halikar, & Pawar, 2013).